Cas no 27144-51-0 (N,3-Dimethylisoxazole-5-carboxamide)

N,3-Dimethylisoxazole-5-carboxamide is a heterocyclic compound featuring an isoxazole core substituted with a carboxamide group and methyl groups at the N and 3 positions. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its well-defined molecular framework allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound exhibits favorable solubility in common organic solvents, enhancing its utility in reaction schemes. Its robust synthetic accessibility and functional group compatibility make it a preferred choice for researchers exploring isoxazole-based derivatives in medicinal chemistry and agrochemical research.

N,3-Dimethylisoxazole-5-carboxamide structure

27144-51-0 structure

Product Name:N,3-Dimethylisoxazole-5-carboxamide

CAS No:27144-51-0

MF:C₆H₈N₂O₂

MW:140.139921188354

CID:250742

PubChem ID:45084125

Update Time:2025-05-28

N,3-Dimethylisoxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N,3-Dimethylisoxazole-5-carboxamide
- 5-Isoxazolecarboxamide,N,3-dimethyl-(8CI,9CI)
- 5-Isoxazolecarboxamide,N,3-dimethyl-
- N,3-dimethyl-1,2-oxazole-5-carboxamide
- N, 3-dimethyl-1, 2-oxazole-5-carboxamide
- SCHEMBL10274852
- FT-0744293
- DTXSID40665556
- 27144-51-0
- AKOS009056399
- DB-014901
- Inchi： 1S/C6H8N2O2/c1-4-3-5(10-8-4)6(9)7-2/h3H,1-2H3,(H,7,9)
- InChI Key： QEFMSOXMGVLACO-UHFFFAOYSA-N
- SMILES： O1C(C(NC)=O)=CC(C)=N1

Computed Properties

Exact Mass: 140.05864
Monoisotopic Mass: 140.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.13

N,3-Dimethylisoxazole-5-carboxamide Pricemore >>

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